![molecular formula C23H29FN2O2 B4935576 N-[1-(2-fluorobenzyl)-3-piperidinyl]-3-(2-methoxyphenyl)-N-methylpropanamide](/img/structure/B4935576.png)
N-[1-(2-fluorobenzyl)-3-piperidinyl]-3-(2-methoxyphenyl)-N-methylpropanamide
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Overview
Description
N-[1-(2-fluorobenzyl)-3-piperidinyl]-3-(2-methoxyphenyl)-N-methylpropanamide is a compound that belongs to the class of opioids. It is commonly referred to as Lofentanil and is a potent analgesic agent. Lofentanil has been used in the medical field for pain management and anesthesia induction due to its high potency and rapid onset of action.
Mechanism of Action
Lofentanil exerts its analgesic effects by binding to the mu-opioid receptor in the central nervous system. This binding results in the inhibition of pain transmission and the activation of the brain's reward system. Lofentanil also has sedative and respiratory depressant effects, which can be beneficial in certain medical settings.
Biochemical and Physiological Effects:
Lofentanil produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and miosis. It also has the potential to cause nausea, vomiting, and constipation.
Advantages and Limitations for Lab Experiments
The high potency and rapid onset of action of Lofentanil make it a useful tool in laboratory experiments investigating the mechanisms of pain and analgesia. However, its potential for respiratory depression and other adverse effects must be carefully considered when designing experiments.
Future Directions
There are several potential future directions for research on Lofentanil. One area of interest is the development of more selective mu-opioid receptor agonists with fewer adverse effects. Another potential direction is the investigation of Lofentanil's effects on the immune system and its potential as an immunomodulatory agent. Finally, further research is needed to fully understand the mechanisms of Lofentanil's analgesic effects and to identify potential new targets for pain management.
Synthesis Methods
Lofentanil is synthesized through a multistep process involving a series of chemical reactions. The first step involves the condensation of 2-fluorobenzylamine with 3-(2-methoxyphenyl)-N-methylpropanamide in the presence of a base. This reaction yields N-[1-(2-fluorobenzyl)-3-(2-methoxyphenyl)-N-methylpropanamide], which is then converted to Lofentanil through a series of additional reactions.
Scientific Research Applications
Lofentanil has been extensively studied for its analgesic properties. It has been used in clinical trials for the treatment of postoperative pain, cancer pain, and chronic pain. Lofentanil has also been investigated for its potential use in anesthesia induction and maintenance.
Properties
IUPAC Name |
N-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]-3-(2-methoxyphenyl)-N-methylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29FN2O2/c1-25(23(27)14-13-18-8-4-6-12-22(18)28-2)20-10-7-15-26(17-20)16-19-9-3-5-11-21(19)24/h3-6,8-9,11-12,20H,7,10,13-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAGJQLRBUBVCIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCN(C1)CC2=CC=CC=C2F)C(=O)CCC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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